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Compound of Interest

Compound Name: Tricresylphosphate

Cat. No.: B7983716 Get Quote

This document provides essential safety and logistical information for laboratory professionals

handling Tricresyl Phosphate (TCP). Adherence to these procedural guidelines is critical to

mitigate risks and ensure a safe research environment. Tricresyl phosphate is a toxic

organophosphate compound, and certain isomers, particularly tri-o-cresyl phosphate (TOCP),

are known neurotoxins.[1][2][3] Exposure can occur through inhalation, skin absorption, and

ingestion, potentially causing delayed and severe health effects.[4][5]

Hazard Identification and Exposure Limits
Tricresyl phosphate poses significant health risks, including irritation to the eyes, skin, and

respiratory tract.[4] It is toxic if swallowed, inhaled, or absorbed through the skin, with the

potential for very serious irreversible effects.[4] The nervous system is a primary target organ.

[5][6]

Parameter Value Regulatory Body

Permissible Exposure Limit

(PEL)
0.1 mg/m³ (8-hour TWA) OSHA[6]

Recommended Exposure Limit

(REL)
0.1 mg/m³ (10-hour TWA) NIOSH[6]

Immediately Dangerous to Life

or Health (IDLH)

40 mg/m³ (as Tri-o-Cresyl

Phosphate)
NIOSH[6]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount. All PPE should be inspected before use and

worn for the entire duration of the handling procedure.[7]

Protection Type Specification
Recommended Materials /

Standards

Eye & Face Protection
Chemical safety goggles and a

face shield.

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[4][8]

Hand Protection
Impervious chemical-resistant

gloves.

Recommended: Butyl,

Polyvinyl Alcohol, Polyvinyl

Chloride, Viton, Neoprene.[2]

[6]

Body Protection
Appropriate protective clothing

to prevent skin exposure.

Recommended: Tychem® BR,

CSM, or TK for comprehensive

protection.[6]

Respiratory Protection

Required when engineering

controls are insufficient or

during spill cleanup.

Follow OSHA respirator

regulations (29 CFR

1910.134).[4] Use NIOSH-

approved respirators. The type

depends on airborne

concentration, ranging from an

N95 filter for low levels to a

full-facepiece respirator with

P100 filters or a self-contained

breathing apparatus (SCBA)

for higher concentrations.[5][6]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the procedural workflow for safely handling Tricresyl Phosphate in a

laboratory setting.
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Step 1: Preparation and Engineering Controls
Verify Engineering Controls: Ensure work is conducted exclusively within a certified chemical

fume hood.[4] Confirm that the facility is equipped with an operational eyewash station and a

safety shower in close proximity.[4][8]

Assemble Materials: Gather all necessary TCP, reagents, and equipment. Ensure waste

containers are properly labeled and within reach inside the fume hood.

Review Safety Data Sheet (SDS): Before starting, review the SDS for Tricresyl Phosphate to

refamiliarize yourself with its specific hazards and emergency procedures.[7][9]

Restrict Access: Ensure only authorized personnel are in the vicinity of the handling area.

Step 2: Donning Personal Protective Equipment (PPE)
Put on protective clothing over personal clothes.

Don respiratory protection if required by your institution's assessment.

Put on chemical safety goggles and a face shield.

Wash and dry hands, then don the appropriate chemical-resistant gloves, ensuring cuffs are

pulled over the sleeves of the lab coat.

Step 3: Handling Tricresyl Phosphate
Perform all transfers, dilutions, and manipulations of TCP deep within the chemical fume

hood to minimize vapor escape.

Use dedicated, clearly labeled glassware.

Avoid creating aerosols or mists.

Keep containers of TCP tightly closed when not in immediate use.[4]

Step 4: Decontamination
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Wipe down all contaminated surfaces (glassware, equipment, fume hood sash) with an

appropriate solvent and then soap and water.

Place all disposable materials that have come into contact with TCP into the designated

hazardous waste container.

Step 5: Doffing Personal Protective Equipment (PPE)
Remove gloves using a technique that avoids touching the outer contaminated surface with

bare skin.

Remove the face shield and goggles.

Remove protective clothing.

Remove respirator (if used).

Dispose of all single-use PPE in the designated hazardous waste stream.

Step 6: Personal Hygiene
Immediately wash hands thoroughly with soap and water after removing PPE.[4][7]

Do not eat, drink, or smoke in the laboratory area.[4][10]

Preparation PPE Procedure Post-Procedure

Verify Fume Hood & Safety Shower Assemble Materials & Waste Containers Review Safety Data Sheet Don Protective Clothing & Respirator Don Eye/Face Protection & Gloves Handle TCP in Fume Hood Decontaminate Surfaces & Equipment Doff PPE Correctly Wash Hands Thoroughly
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Caption: Workflow for handling Tricresyl Phosphate.

Disposal Plan: Waste Management and Spill
Response
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Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance. TCP is very toxic to aquatic life with long-lasting effects.[7][8]

Step 1: Waste Segregation and Collection
Hazardous Waste Only: All TCP-contaminated materials, including excess chemical,

contaminated PPE, and cleaning materials, must be disposed of as hazardous waste.[6]

No Mixing: Do not mix TCP waste with other waste streams.[11]

Containerization: Collect waste in a designated, leak-proof, and tightly sealed container.[4][6]

Handle uncleaned empty containers as you would the product itself.[11]

Step 2: Container Labeling
Clearly label the waste container with "Hazardous Waste," "Tricresyl Phosphate," and other

identifiers as required by your institution and local regulations.

Step 3: Storage and Disposal
Store the sealed waste container in a cool, dry, well-ventilated area, away from incompatible

materials, pending pickup.[4]

Arrange for disposal through your institution's Environmental Health & Safety (EHS) office or

a licensed hazardous waste disposal contractor.[6][8]

NEVER pour Tricresyl Phosphate down the drain or dispose of it in regular trash.[4][6]

Spill Management Protocol
Minor Spill (inside a fume hood):

Absorb the spill with an inert material like vermiculite, sand, or earth.[4][6]

Collect the absorbent material using non-sparking tools and place it in the hazardous

waste container.

Wipe the area with a suitable solvent, followed by soap and water. All cleaning materials

must be disposed of as hazardous waste.
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Major Spill (outside a fume hood):

Evacuate personnel from the immediate area and restrict access.[6]

Alert your institution's EHS or emergency response team immediately.[12]

If safe to do so, increase ventilation to the area.

Do not attempt to clean up a large spill without proper training and equipment, including an

appropriate respirator.
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Caption: Logic for TCP waste disposal and spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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